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Compound of Interest

Compound Name: Shoreic Acid

Cat. No.: B1151576

An In-depth Technical Guide to Shoreic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Shoreic Acid, a dammarane-type
triterpenoid, including its chemical properties, isolation protocols, and known biological
activities.

Core Data Presentation

Table 1: Physicochemical Properties of Shoreic Acid

Property Value Source
CAS Number 21671-00-1 [11[21131[4][5]
Molecular Formula C30H5004 [L1[21131[4]15]
Molecular Weight 474.72 g/mol [1]

Experimental Protocols
Isolation and Purification of Shoreic Acid via High-
Speed Countercurrent Chromatography (HSCCC)
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A detailed method for the preparative isolation of Shoreic Acid from the dichloromethane
extract of Cabralea canjerana leaves has been reported. This method utilizes High-Speed
Countercurrent Chromatography (HSCCC) and has been demonstrated to be effective for
scaling up the purification process.

Instrumentation and Reagents:

High-Speed Countercurrent Chromatograph

Solvent system: n-hexane-ethyl acetate-methanol-water (1:1.5:2.5:1 v/viviv)

Dichloromethane extract of Cabralea canjerana leaves

NMR spectrometer for structural elucidation
Methodology:

» Solvent System Preparation: The biphasic solvent system consisting of n-hexane, ethyl
acetate, methanol, and water in a 1:1.5:2.5:1 volume ratio is prepared and thoroughly
equilibrated.

e HSCCC Operation: The HSCCC column is filled with the upper organic layer as the
stationary phase. The lower aqueous layer is utilized as the mobile phase in a reversed-
phase mode.

o Sample Loading: The crude dichloromethane extract of Cabralea canjerana leaves is
dissolved in a suitable solvent and injected into the system.

e Elution and Fractionation: The mobile phase is pumped through the column at a defined flow
rate. Fractions are collected at regular intervals.

e Analysis: The collected fractions are analyzed by thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC) to identify those containing Shoreic Acid.

 Purification and Identification: Fractions containing the compound of interest are pooled, and
the solvent is evaporated. The purity and structure of the isolated Shoreic Acid are
confirmed using 1H and 13C NMR spectroscopy.
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This HSCCC method has been successfully scaled up from 820 mg to 1.5 g of crude extract,
demonstrating its reproducibility and efficiency for obtaining high-purity Shoreic Acid.

Biological Activities and Potential Mechanisms of
Action

Shoreic Acid has demonstrated a range of biological activities, including antibacterial,
antifungal, and antiviral properties. While the precise mechanisms of action are still under
investigation, the following sections summarize the current understanding and potential
pathways based on its chemical class.

Antibacterial Activity

Shoreic Acid has shown activity against various bacteria. The general mechanism for
triterpenoids often involves the disruption of the bacterial cell membrane.

e Interaction Bacterial Cell Disruption Increased Membrane Leakage of
Shoreic Acid . Cell Death
Membrane Permeability Intracellular Components

Click to download full resolution via product page

Caption: Postulated mechanism of Shoreic Acid's antibacterial action.

Antifungal Activity

The antifungal activity of Shoreic Acid is also likely linked to cell membrane interactions, a
common mechanism for triterpenoids.
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Caption: Workflow for determining the antifungal activity of Shoreic Acid.

Antiviral Activity

Information regarding the specific antiviral mechanism of Shoreic Acid is limited. However,

many triterpenoids interfere with viral entry and replication.
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Shoreic Acid

Caption: Hypothetical model of Shoreic Acid inhibiting viral entry.

Further research is required to fully elucidate the specific molecular targets and signaling
pathways modulated by Shoreic Acid in its antibacterial, antifungal, and antiviral activities.
This will be crucial for its potential development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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